Cas no 1351393-59-3 (5-Chloro-2-(4H-1,2,4-triazol-4-yl)isonicotinic acid)

• Product Name: 5-Chloro-2-(4H-1,2,4-triazol-4-yl)isonicotinic acid
• CAS No: 1351393-59-3
• MF: C₈H₅ClN₄O₂
• MW: 224.603899717331
• CID: 5699272
• PubChem ID: 102538471
• Update Time: 2023-10-14

5-Chloro-2-(4H-1,2,4-triazol-4-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(4H-1,2,4-triazol-4-yl)isonicotinic acid
• 1351393-59-3
• 5-Chloro-2-(4H-1,2,4-triazol-4-yl)isonicotinicacid
• 5-Chloro-2-[1,2,4]triazol-4-yl-isonicotinic acid
• 4-Pyridinecarboxylic acid, 5-chloro-2-(4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C8H5ClN4O2/c9-6-2-10-7(1-5(6)8(14)15)13-3-11-12-4-13/h1-4H,(H,14,15)
• InChI Key： BXLGLEQPXNJKPQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)O)N1C=NN=C1

Computed Properties

• Exact Mass: 224.0101031g/mol
• Monoisotopic Mass: 224.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 565.7±60.0 °C(Predicted)
• pka: 1.31±0.25(Predicted)